Cas no 1214355-47-1 (3,4'-Difluoro-2-(trifluoromethyl)biphenyl)

• Product Name: 3,4'-Difluoro-2-(trifluoromethyl)biphenyl
• CAS No: 1214355-47-1
• MF: C₁₃H₇F₅
• MW: 258.186701059341
• CID: 4790863
• Update Time: 2025-06-08

3,4'-Difluoro-2-(trifluoromethyl)biphenyl Chemical and Physical Properties

Names and Identifiers

• 3,4'-difluoro-2-(trifluoromethyl)biphenyl
• 3,4'-Difluoro-2-(trifluoromethyl)biphenyl

• Inchi： 1S/C13H7F5/c14-9-6-4-8(5-7-9)10-2-1-3-11(15)12(10)13(16,17)18/h1-7H
• InChI Key： SOIUYWIVQOVKQY-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(C2C=CC(=CC=2)F)=C1C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 267
• XLogP3: 4.6
• Topological Polar Surface Area: 0

Additional information on 3,4'-Difluoro-2-(trifluoromethyl)biphenyl

Professional Introduction to Compound with CAS No. 1214355-47-1 and Product Name: 3,4'-Difluoro-2-(trifluoromethyl)biphenyl

The compound with the CAS number 1214355-47-1 and the product name 3,4'-Difluoro-2-(trifluoromethyl)biphenyl represents a significant advancement in the field of chemical and pharmaceutical research. This biphenyl derivative, characterized by its unique structural features, has garnered considerable attention due to its potential applications in various scientific domains. The presence of both fluorine and trifluoromethyl substituents on the biphenyl core imparts distinct electronic and steric properties, making it a valuable candidate for further exploration.

In recent years, the pharmaceutical industry has witnessed a surge in the development of novel compounds incorporating fluorinated aromatic structures. These modifications often enhance the metabolic stability, bioavailability, and binding affinity of drug candidates. The 3,4'-Difluoro-2-(trifluoromethyl)biphenyl molecule exemplifies this trend, as its fluorinated moieties are known to influence both the pharmacokinetic and pharmacodynamic profiles of associated compounds. This has led to its investigation in the design of next-generation therapeutics targeting a range of diseases.

One of the most compelling aspects of this compound is its versatility in synthetic chemistry. The biphenyl framework serves as an excellent scaffold for constructing more complex molecules, while the fluorinated substituents provide opportunities for fine-tuning chemical properties. Researchers have leveraged these features to develop derivatives with enhanced activity against various biological targets. For instance, studies have shown that compounds incorporating this motif exhibit promising results in inhibiting certain enzymes and receptors relevant to inflammatory and neurodegenerative disorders.

The CAS No. 1214355-47-1 identifier ensures that researchers can reliably access and reference this compound in their work. This standardized classification system is crucial for maintaining consistency across scientific literature and patents. The compound's synthesis has been optimized to ensure high yield and purity, facilitating its use in both academic and industrial settings. Advanced spectroscopic techniques such as NMR and mass spectrometry have been employed to elucidate its structure, confirming its identity and purity.

Recent breakthroughs in computational chemistry have further enhanced the understanding of 3,4'-Difluoro-2-(trifluoromethyl)biphenyl's behavior. Molecular modeling studies have revealed insights into how the fluorine atoms influence electronic distributions and intermolecular interactions. These insights are particularly valuable for drug design, as they guide the modification of molecular properties to improve binding affinity and selectivity. Such computational approaches are increasingly integral to modern pharmaceutical research, streamlining the discovery process.

The compound's potential extends beyond pharmaceutical applications. Its unique structural motifs make it a attractive candidate for materials science research, particularly in the development of advanced organic electronic materials. Fluorinated biphenyls are known for their thermal stability and electron-deficient characteristics, which are desirable properties in semiconducting materials used in optoelectronic devices. Ongoing research is exploring its incorporation into organic light-emitting diodes (OLEDs) and field-effect transistors (OFETs), where such properties could lead to improved device performance.

From a regulatory perspective, ensuring compliance with safety standards is paramount when handling 3,4'-Difluoro-2-(trifluoromethyl)biphenyl. While it does not fall under categories such as hazardous chemicals or controlled substances, proper handling protocols must be followed to mitigate any potential risks associated with chemical reagents. Storage conditions should be carefully monitored to prevent degradation, and exposure guidelines should be adhered to in laboratory environments. These measures underscore the importance of responsible chemical management in advancing scientific knowledge.

The future prospects for this compound are promising, with ongoing research aimed at uncovering new applications and refining synthetic methodologies. Collaborative efforts between academia and industry are expected to drive innovation further, leveraging interdisciplinary approaches to maximize its potential impact. As our understanding of fluorinated aromatic compounds grows, so too will their role in addressing complex challenges across medicine and technology.